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LWT - Food Science and Technology ( IF 0 ) Pub Date: 2023-01-20 , DOI:
10.1177/08853282221144220
Long-segment bone defects are a common clinical challenge and abstract biomaterials are a promising therapy. Poly-L-lactic acid (PLLA) nanofibrous membranes prepared by electrostatic spinning have ...
LWT - Food Science and Technology ( IF 0 ) Pub Date: 2023-07-15 , DOI:
10.1177/08853282231189779
The purpose of this study was to evaluate the astaxanthin-loaded nanostructured lipid carriers (ASX-NLC) prepared using a high-pressure homogenization transport system for local application of astaxanthin. Dynamic light scattering (DLS) and X-ray diffraction (XRD) were used to study the effect of microencapsulation on the properties of ASX-NLC. The mean size of ASX-NLC was about 108.43 ± 0.26 nm and PdI was 0.176 ± 0.002. The ASX-NLC had high encapsulation efficiency which was 95.69 ± 0.13%. Good light stability and temperature stability were shown at the ASX-NLC, indicating that the preparation process was feasible. The 2,2-diphenyl-1-pyridylohydrazinyl (DPPH) scavenging test showed that ASX-NLC could still play an antioxidant role. In vitro release studies showed that compared with an astaxanthin ethanol solution, an ASX-NLC could maintain astaxanthin release more effectively. In vitro permeation studies showed that ASX-NLC could increase astaxanthin retention in the skin. In conclusion, ASX-NLC could significantly enhance astaxanthin accumulation during dermal applications. The research results have important reference significance for local skin applications and provide a basis for the development of nanostructured lipid carriers. ASX-NLC might be suitable carriers for the local application of astaxanthin.
LWT - Food Science and Technology ( IF 0 ) Pub Date: 2023-06-07 , DOI:
10.1177/08853282231182765
Oxidative damage of neurons is one of the key pathological markers of Alzheimer's disease (AD), which eventually leads to neuronal apoptosis and loss. Nuclear factor E2-related factor 2 (Nrf2) is a key regulator of antioxidant response and is considered to be an important therapeutic target for neurodegenerative diseases. In this study, the selenated derivative of antioxidant rutin (Se-Rutin) was synthesized with sodium selenate (Na2SeO3) as raw material by a simple electrostatic-compound in situ selenium reduction method. The effects of Se-Rutin on H2O2 induced oxidative damage in Pheochromocytoma PC12 cells were evaluated by cell viability, apoptosis, reactive oxygen species level and the expression of antioxidant response element (Nrf2). The results showed that H2O2 treatment significantly increased the level of apoptosis and reactive oxygen species, while the level of Nrf2 and HO-1 decreased. However, Se-Rutin significantly reduced H2O2 induced apoptosis and cytotoxicity, and increased the expression of Nrf2 and HO-1, both of which were better than that of pure rutin. Therefore, the activation of Nrf2/HO-1 signaling pathway may be the basis of Se-Rutin's anti-oxidative damage to AD.
LWT - Food Science and Technology ( IF 0 ) Pub Date: 2023-04-27 , DOI:
10.1177/08853282231172837
Due to the heterogeneity and the complexity of the tumor microenvironment, combination therapy, especially the combination of chemotherapy and photothermal therapy (PTT), had received increasing at...
LWT - Food Science and Technology ( IF 0 ) Pub Date: 2023-01-11 , DOI:
10.1177/08853282231151822
Polymer materials are widely used in biomedicine, chemistry and material science, whose traditional preparations are mainly based on experience, intuition and conceptual insight, having been applie...
LWT - Food Science and Technology ( IF 0 ) Pub Date: 2023-03-15 , DOI:
10.1177/08853282231163758
Decellularized extracellular matrix is one form of natural material in tissue engineering. The process of dECM retains the tissue microstructure, provides good cell adhesion sites, maintains most o...
LWT - Food Science and Technology ( IF 0 ) Pub Date: 2023-04-04 , DOI:
10.1177/08853282231153725
In order to improve the application of stem cell therapy, it is important to monitor the proliferation and differentiation of transplanted stem cells in real time, high sensitivity and high precisi...
LWT - Food Science and Technology ( IF 0 ) Pub Date: 2023-06-17 , DOI:
10.1177/08853282231184294
In this study, biodegradable oxidized methacrylated alginate (OMA) hydrogels with controllable mechanical properties were engineered. An ionic and photo cross-linking combination was employed to fabricate dual cross-linked hydrogels. By altering the degree of methacrylation and polymer concentration, hydrogels with an elastic modulus of 4.85 ± 0.13 to 21.02 ± 0.91 kPa, controllable swelling, and degradation kinetics, and cross-link density in the range of 1.0 × 10-5 to 6.5 × 10-5 mol/cm3 were obtained. Moreover, evaluating the effect of cross-linking sequence on the hydrogels' mechanical properties demonstrated that in comparison to the hydrogels fabricated by ionic cross-linking followed by photo-polymerization, hydrogels produced by photo-polymerization followed by ionic cross-linking retain a stiffer gel network with more compact structure. Cytocompatibility examination was performed via MTT assay against L929 fibroblasts, and all the hydrogel samples demonstrated high cell viability (>80%). The findings demonstrate the significant effect of the sequence of cross-linking as a novel tool to tune the OMA hydrogel's final properties which can serve as a useful platform for tissue engineering applications.
LWT - Food Science and Technology ( IF 0 ) Pub Date: 2023-02-21 , DOI:
10.1177/08853282231156484
Chronic wounds are the outcome of an imbalanced inflammatory response caused by sustenance of immune microenvironment. In this context, tissue engineered graft played great role in healing wounds b...
LWT - Food Science and Technology ( IF 0 ) Pub Date: 2023-02-05 , DOI:
10.1177/08853282231155570
The aim of this paper was to synthesize and characterize polymeric scaffolds of Chitosan/Xanthan/Hydroxyapatite-Graphene Oxide nanocomposite associated with mesenchymal stem cells for regenerative ...
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